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Compound of Interest

Compound Name: 2-Ethylcyclopentanone

Cat. No.: B7821271

For researchers, scientists, and drug development professionals, maintaining a safe and
compliant laboratory environment is paramount. The responsible management of chemical
waste is a critical component of this commitment. This guide provides a comprehensive, step-
by-step protocol for the proper disposal of 2-Ethylcyclopentanone (CAS No. 4971-18-0),
ensuring the safety of laboratory personnel and adherence to environmental regulations.
Beyond simple instructions, this document delves into the causality behind each procedural
choice, empowering you to make informed decisions for a multitude of chemical waste streams.

Understanding the Hazard Profile of 2-
Ethylcyclopentanone

Before addressing disposal, a thorough understanding of the compound's characteristics is
essential. 2-Ethylcyclopentanone is a cyclic ketone that presents several hazards requiring
careful management.

Table 1: Physicochemical and Hazard Properties of 2-Ethylcyclopentanone
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Property Value Source
Molecular Formula C7H120 [1112]
Molecular Weight 112.17 g/mol [2]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 158-160 °C [11[4]
Flash Point 45.8 °C [41[5]
Density 0.9132 g/cm?3 (at 17 °C) [1114]

H302: Harmful if
swallowedH315: Causes skin

GHS Hazard Statements irritationH319: Causes serious [2][5]
eye irritationH335: May cause

respiratory irritation

The most critical property for disposal considerations is its flash point of 45.8°C. According to
the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery Act
(RCRA), a liquid waste with a flash point below 60°C (140°F) is classified as an ignitable
hazardous waste.[2][4][5] This classification dictates the stringent handling and disposal
protocols that must be followed. The assigned EPA hazardous waste code for ignitability is
DO001.[2][3][4]

Pre-Disposal: Inmediate Safety and Handling

Proper disposal begins with safe handling during and after use. The following personal
protective equipment (PPE) is mandatory when working with 2-Ethylcyclopentanone to
mitigate the risks of skin, eye, and respiratory irritation.

e Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[5]

» Skin Protection: Use chemical-impermeable gloves (e.g., nitrile or neoprene) and wear a lab
coat or other protective clothing.[5]

o Respiratory Protection: Handle 2-Ethylcyclopentanone in a well-ventilated area, preferably
within a chemical fume hood.[3][5] If ventilation is inadequate or if you are dealing with a
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spill, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Step-by-Step Disposal Protocol

The disposal of 2-Ethylcyclopentanone is a multi-step process that requires careful attention
to detail to ensure safety and regulatory compliance. It is crucial to remember that under no
circumstances should 2-Ethylcyclopentanone be disposed of down the drain.[5][6]

Step 1: Waste Collection and Segregation

The principle of waste segregation is fundamental to laboratory safety. Incompatible chemicals,
when mixed, can lead to violent reactions, fires, or the generation of toxic gases.

o Select a Compatible Waste Container: Collect waste 2-Ethylcyclopentanone in a clean, dry,
and chemically compatible container. The original product container is often a suitable
choice.[7] The container must have a secure, tight-fitting lid to prevent the release of
flammable vapors.

e Segregate as Flammable Waste: 2-Ethylcyclopentanone waste must be segregated with
other non-halogenated flammable organic solvents. It is critical to keep this waste stream
separate from:

o Oxidizing agents (e.g., nitrates, peroxides, chromic acid)[7][8][9]
o Strong acids and bases[7]

o Aqueous waste

Step 2: Proper Labeling of Waste Containers

Accurate and thorough labeling is a legal requirement and a cornerstone of safe waste
management. Every waste container must be clearly labeled as soon as the first drop of waste
is added.

Your hazardous waste label should include the following information:

e The words "HAZARDOUS WASTE"[7]
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The full chemical name: "Waste 2-Ethylcyclopentanone” (and any other components in the
waste mixture)

The approximate percentage of each component.
The relevant hazard characteristics: "Ignitable”

The date accumulation started.

Step 3: On-Site Storage

Proper storage of hazardous waste is crucial to prevent accidents and ensure compliance with

regulations.

Designated Storage Area: Store the sealed and labeled waste container in a designated
Satellite Accumulation Area (SAA).[7] This area should be at or near the point of generation
and under the control of the laboratory personnel.

Flammable Waste Cabinet: Due to its ignitability, the waste container should be stored in a
grounded, approved flammable liquid storage cabinet.[10]

Secondary Containment: Place the waste container in a secondary containment bin to
capture any potential leaks or spills.

Keep Containers Closed: Waste containers must be kept tightly closed at all times, except
when adding waste.[6][7]

Step 4: Final Disposal

The ultimate disposal of 2-Ethylcyclopentanone waste must be handled by trained

professionals at a licensed facility.

» Contact Environmental Health and Safety (EHS): When your waste container is nearing full,
or before the legally mandated storage time limit expires (this varies by generator status),
contact your institution's Environmental Health and Safety (EHS) department to arrange for a
waste pickup.
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» Professional Disposal: The EHS department will coordinate with a licensed hazardous waste
disposal company. The two primary, environmentally sound methods for the disposal of 2-
Ethylcyclopentanone are:

o Licensed Chemical Destruction Plant: This is the most appropriate method, where the
chemical is destroyed in a controlled and safe manner.[9]

o Controlled Incineration: This process, conducted in a permitted hazardous waste
incinerator with flue gas scrubbing, ensures complete combustion and the removal of any
harmful byproducts.[5][9]

Emergency Procedures: Handling Spills

In the event of a 2-Ethylcyclopentanone spill, a swift and appropriate response is critical to
minimize hazards.

» Alert Personnel and Evacuate: Immediately alert others in the vicinity. If the spill is large or in
a poorly ventilated area, evacuate the immediate area.

» Eliminate Ignition Sources: Turn off all nearby ignition sources, including hot plates, open
flames, and electrical equipment.[11][12]

» Ventilate the Area: Increase ventilation by opening sashes on fume hoods.

» Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
appropriate PPE, including a respirator if necessary.

» Contain the Spill: Use a non-combustible absorbent material such as sand, earth, or
vermiculite to contain the spill.[11][12] Do not use paper towels, as they can increase the
rate of evaporation.[11]

o Collect the Waste: Carefully scoop the absorbed material into a designated hazardous waste
container.

o Decontaminate the Area: Clean the spill area with soap and water.

o Dispose of Cleanup Materials: All materials used for the spill cleanup, including gloves and
absorbent pads, must be disposed of as ignitable hazardous waste.
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Below is a decision-making workflow for handling a 2-Ethylcyclopentanone spill.

2-Ethylcyclopentanone Spill Response Workflow

Spill Occurs

Assess Spill Size
and Location

Small, Contained Spill
(Manageable by Lab Staff)

/

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Large Spill or
Poor Ventilation

Alert Personnel
& Evacuate Area

Contact EHS/
Emergency Services

Eliminate Ignition
Sources

Contain Spill with
Non-Combustible Absorbent

:

Collect Absorbed Material
into Hazardous Waste Container

Decontaminate Area
with Soap and Water

Dispose of all Cleanup
Materials as D001 Waste

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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